3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid

• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol
• IUPAC Name: 3-bromo-4-(2-methylpyrazol-3-yl)benzoic acid
• InChI: InChI=1S/C11H9BrN2O2/c1-14-10(4-5-13-14)8-3-2-7(11(15)16)6-9(8)12/h2-6H,1H3,(H,15,16)
• InChI Key: YGKWHAVWUPNZLV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=C(C=C(C=C2)C(=O)O)Br

Description

3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoic acid is a useful research compound. Its molecular formula is C11H9BrN2O2 and its molecular weight is 281.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of methyl 3-bromo-4-(1-methyl-1H-pyrazol-5-yl)benzoate (275 mg, 093 mmol) in MeOH (10 mL) was added NaOH solution (2.5 M, 3.72 mL, 9.3 mmol). After 12 h at 25° C., the solution was partitioned between H2O-DCM and the pH of the aqueous phase was adjusted to ˜4 with 6N HCl solution. The aqueous phase was washed several times with DCM and the combined organic fractions were dried over Na2SO4 and concentrated to afford the title compound as a white solid (230.1 mg, 88%): LC-MS (ES) m/z=282 (M+H)+.